![molecular formula C9H6F2N2O B13567859 5-(3,4-Difluorophenyl)isoxazol-3-amine](/img/structure/B13567859.png)
5-(3,4-Difluorophenyl)isoxazol-3-amine
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Overview
Description
5-(3,4-Difluorophenyl)isoxazol-3-amine is a chemical compound with the molecular formula C9H6F2N2O and a molecular weight of 196.15 g/mol . It belongs to the class of isoxazole derivatives, which are known for their diverse biological activities and applications in medicinal chemistry . The presence of fluorine atoms in the phenyl ring enhances the compound’s chemical stability and biological activity .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5-(3,4-Difluorophenyl)isoxazol-3-amine typically involves the cycloaddition of nitrile oxides with alkynes or alkenes . One common method is the reaction of 3,4-difluorobenzonitrile with hydroxylamine hydrochloride to form the corresponding oxime, followed by cyclization with a suitable alkyne under basic conditions . The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate and a solvent like ethanol or methanol .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure efficient mixing and heat transfer . The use of metal-free catalysts and environmentally friendly solvents is preferred to minimize waste and reduce production costs .
Chemical Reactions Analysis
Types of Reactions
5-(3,4-Difluorophenyl)isoxazol-3-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides or hydroxyl derivatives.
Reduction: Reduction reactions can convert the compound into amine derivatives.
Substitution: The fluorine atoms in the phenyl ring can be substituted with other functional groups such as halogens, alkyl, or aryl groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.
Substitution: Substitution reactions often involve reagents like halogens (chlorine, bromine), alkyl halides, and aryl halides.
Major Products Formed
The major products formed from these reactions include various substituted isoxazoles, amines, and hydroxyl derivatives .
Scientific Research Applications
5-(3,4-Difluorophenyl)isoxazol-3-amine has several scientific research applications:
Mechanism of Action
The mechanism of action of 5-(3,4-Difluorophenyl)isoxazol-3-amine involves its interaction with specific molecular targets, such as enzymes or receptors . The presence of fluorine atoms enhances its binding affinity and selectivity towards these targets . The compound may inhibit or activate specific pathways, leading to its observed biological effects .
Comparison with Similar Compounds
Similar Compounds
- 3-(3-Fluorophenyl)isoxazol-5-amine
- 4-(4-Fluorophenyl)isoxazol-5-amine
- 3-(3-Fluorophenyl)isoxazole-5-carbaldehyde
- 3-(4-Fluorophenyl)isoxazole-5-carbaldehyde
- 5-(2,4-Difluorophenyl)isoxazole-3-carbaldehyde
Uniqueness
5-(3,4-Difluorophenyl)isoxazol-3-amine is unique due to the presence of two fluorine atoms in the phenyl ring, which enhances its chemical stability and biological activity compared to other isoxazole derivatives . This makes it a valuable compound in various scientific research and industrial applications .
Properties
Molecular Formula |
C9H6F2N2O |
---|---|
Molecular Weight |
196.15 g/mol |
IUPAC Name |
5-(3,4-difluorophenyl)-1,2-oxazol-3-amine |
InChI |
InChI=1S/C9H6F2N2O/c10-6-2-1-5(3-7(6)11)8-4-9(12)13-14-8/h1-4H,(H2,12,13) |
InChI Key |
RXQPCDGZBVACHF-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=NO2)N)F)F |
Origin of Product |
United States |
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